Cas no 2172014-78-5 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonyl-5-oxopyrazolidine-3-carboxylic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonyl-5-oxopyrazolidine-3-carboxylic acid
• CAS No: 2172014-78-5
• MF: C₂₆H₂₇N₃O₆
• MW: 477.509086847305
• CID: 6092269
• PubChem ID: 165567911
• Update Time: 2025-06-14

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonyl-5-oxopyrazolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonyl-5-oxopyrazolidine-3-carboxylic acid
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]-5-oxopyrazolidine-3-carboxylic acid
• 2172014-78-5
• EN300-1570186

• Inchi： 1S/C26H27N3O6/c30-23-13-22(25(32)33)29(28-23)24(31)15-6-5-7-16(12-15)27-26(34)35-14-21-19-10-3-1-8-17(19)18-9-2-4-11-20(18)21/h1-4,8-11,15-16,21-22H,5-7,12-14H2,(H,27,34)(H,28,30)(H,32,33)
• InChI Key： ORCARVBVJLLKJB-UHFFFAOYSA-N
• SMILES： O=C(C1CCCC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1C(C(=O)O)CC(N1)=O

Computed Properties

• Exact Mass: 477.18998559g/mol
• Monoisotopic Mass: 477.18998559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 827
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 125Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonyl-5-oxopyrazolidine-3-carboxylic acid

Recent Advances in the Study of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonyl-5-oxopyrazolidine-3-carboxylic acid (CAS: 2172014-78-5)

The compound 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonyl-5-oxopyrazolidine-3-carboxylic acid (CAS: 2172014-78-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including anti-inflammatory and antimicrobial activities. The integration of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the pyrazolidine scaffold highlights its versatility in peptide synthesis and drug design.

Recent studies have focused on elucidating the synthetic pathways and optimizing the yield of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel, high-efficiency synthesis method that reduces byproduct formation and improves scalability. The researchers employed a combination of solid-phase peptide synthesis (SPPS) and solution-phase techniques to achieve a purity of over 95%, which is critical for subsequent biological evaluations.

In terms of biological activity, preliminary in vitro assays have demonstrated that this compound exhibits potent inhibitory effects against cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory pathway. These findings suggest its potential as a lead compound for developing new non-steroidal anti-inflammatory drugs (NSAIDs). Additionally, its antimicrobial properties against Gram-positive bacteria, such as Staphylococcus aureus, have been documented, though further studies are needed to explore its mechanism of action.

Another area of interest is the compound's role in targeted drug delivery systems. Researchers have explored its conjugation with nanoparticles to enhance bioavailability and reduce systemic toxicity. A 2024 study published in Bioconjugate Chemistry reported successful encapsulation of the compound within polymeric nanoparticles, resulting in improved stability and controlled release profiles. This advancement could pave the way for more effective treatment strategies for chronic inflammatory diseases.

Despite these promising developments, challenges remain in fully understanding the pharmacokinetics and pharmacodynamics of this compound. Ongoing research aims to address these gaps through advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. Furthermore, toxicological studies are underway to ensure its safety profile before progressing to clinical trials.

In conclusion, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonyl-5-oxopyrazolidine-3-carboxylic acid represents a compelling candidate for further investigation in drug development. Its dual functionality as an anti-inflammatory and antimicrobial agent, coupled with advancements in synthesis and delivery methods, positions it as a valuable asset in the pharmaceutical pipeline. Future research should focus on translational studies to bridge the gap between laboratory findings and clinical applications.